Cas no 67827-55-8 (2-ethyl-1,3,5-trimethoxybenzene)

• Product Name: 2-ethyl-1,3,5-trimethoxybenzene
• CAS No: 67827-55-8
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1722148
• PubChem ID: 105687
• Update Time: 2025-04-21

2-ethyl-1,3,5-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1,3,5-trimethoxybenzene
• benzene, 2-ethyl-1,3,5-trimethoxy-
• 1,3,5-Trimethoxy-2-ethylbenzene
• Ethylphloroglucinol trimethyl ether
• HXQYBITZEZXDJD-UHFFFAOYSA-N
• 67827-55-8
• DTXSID1070644
• SCHEMBL5185794

• Inchi： 1S/C11H16O3/c1-5-9-10(13-3)6-8(12-2)7-11(9)14-4/h6-7H,5H2,1-4H3
• InChI Key： HXQYBITZEZXDJD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1CC)OC)OC

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 275.9°C at 760 mmHg
• Flash Point: 91.2°C
• Refractive Index: 1.486
• PSA: 27.69